Cas no 2228604-25-7 (4-hydrazinyl-1-(2-methylpropyl)-1H-pyrazole)

• Product Name: 4-hydrazinyl-1-(2-methylpropyl)-1H-pyrazole
• CAS No: 2228604-25-7
• MF: C₇H₁₄N₄
• MW: 154.212860584259
• CID: 6283749
• PubChem ID: 165629260
• Update Time: 2025-10-18

4-hydrazinyl-1-(2-methylpropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-hydrazinyl-1-(2-methylpropyl)-1H-pyrazole
• EN300-1778149
• 2228604-25-7

• Inchi： 1S/C7H14N4/c1-6(2)4-11-5-7(10-8)3-9-11/h3,5-6,10H,4,8H2,1-2H3
• InChI Key： MZLSJAMKAYCGPO-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)NN)CC(C)C

Computed Properties

• Exact Mass: 154.121846464g/mol
• Monoisotopic Mass: 154.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.9Ų

Additional information on 4-hydrazinyl-1-(2-methylpropyl)-1H-pyrazole

Recent Advances in the Study of 4-Hydrazinyl-1-(2-methylpropyl)-1H-pyrazole (CAS: 2228604-25-7)

The compound 4-hydrazinyl-1-(2-methylpropyl)-1H-pyrazole (CAS: 2228604-25-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 4-hydrazinyl-1-(2-methylpropyl)-1H-pyrazole as a versatile scaffold in medicinal chemistry. Its hydrazinyl and pyrazole moieties make it an attractive candidate for the development of novel inhibitors targeting various enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of protein kinases, which are critical targets in cancer therapy. The study reported a significant reduction in tumor growth in preclinical models, suggesting its potential as an anticancer agent.

In addition to its anticancer properties, research has also explored the compound's antimicrobial activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that derivatives of 4-hydrazinyl-1-(2-methylpropyl)-1H-pyrazole exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics.

The synthesis of 4-hydrazinyl-1-(2-methylpropyl)-1H-pyrazole has also been optimized in recent years. A 2023 paper in Organic Process Research & Development detailed a scalable and cost-effective synthetic route, which improved yield and purity compared to previous methods. This advancement is particularly significant for industrial-scale production, paving the way for further preclinical and clinical studies.

Despite these promising findings, challenges remain in the development of 4-hydrazinyl-1-(2-methylpropyl)-1H-pyrazole-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are focusing on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, 4-hydrazinyl-1-(2-methylpropyl)-1H-pyrazole (CAS: 2228604-25-7) represents a promising candidate for drug development, with demonstrated efficacy in anticancer and antimicrobial applications. Continued research into its mechanism of action and optimization of its chemical properties will be crucial for its transition from the laboratory to clinical use. This compound exemplifies the potential of pyrazole-based scaffolds in addressing unmet medical needs.